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Compound of Interest

Compound Name: 1,2-Bis(bromomethyl)benzene

Cat. No.: B041939 Get Quote

Technical Support Center: 1,2-
Bis(bromomethyl)benzene
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with 1,2-
Bis(bromomethyl)benzene (CAS No. 91-13-4).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,2-Bis(bromomethyl)benzene?

A1: 1,2-Bis(bromomethyl)benzene is a hazardous chemical with multiple risks. It is classified

as fatal if inhaled, harmful if swallowed, and causes severe skin burns and eye damage.[1] It

may also cause an allergic skin reaction.[1] It is a lachrymator, meaning it irritates the eyes and

causes tearing.[2][3] Upon hydrolysis, it can form hydrogen bromide (HBr), which is corrosive.

[2]

Q2: What are the immediate first aid measures in case of exposure?

A2: Immediate action is critical.

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids apart.[1][4] Seek immediate medical attention.[1][5][6] If present, contact lenses

should be removed by skilled personnel.[1][4]
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Skin Contact: Immediately remove all contaminated clothing and footwear.[1] Flush the skin

with plenty of soap and water.[1][7] Seek medical attention if irritation or a rash develops.[1]

Inhalation: Move the person to fresh air at once.[1][7] If breathing has stopped, perform

artificial respiration.[1][7] Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water.[5][6] Do NOT induce vomiting.[5][6] Call a poison

center or doctor for advice.[1]

Q3: What personal protective equipment (PPE) is mandatory when handling this chemical?

A3: A comprehensive PPE strategy is essential.[8] Always wear protective gloves, chemical

safety goggles with side shields or a face shield, and a lab coat.[1][5][9] Work should be

conducted in a well-ventilated area, preferably a chemical fume hood.[1][5][6] In case of

inadequate ventilation, respiratory protection may be required.[1]

Q4: How should 1,2-Bis(bromomethyl)benzene be stored?

A4: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][5] Keep

it locked up and away from incompatible materials such as acids, bases, alcohols, amines, and

oxidizing agents.[5][6] The compound is also sensitive to moisture and light.[5]

Q5: What materials are incompatible with 1,2-Bis(bromomethyl)benzene?

A5: Avoid contact with strong oxidizing agents, acids, bases, alcohols, and amines.[5][6] It may

also react with metals to produce highly flammable hydrogen gas.[1]
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Issue Possible Cause Solution

Visible degradation of the solid

(e.g., discoloration, clumping)
Exposure to moisture or light.

Discard the reagent following

hazardous waste disposal

protocols. Ensure the storage

container is tightly sealed and

protected from light. Store in a

desiccator if necessary.

Irritation to eyes or respiratory

tract during handling

Inadequate ventilation or

improper handling.

Immediately move to an area

with fresh air. Ensure all work

is performed in a certified

chemical fume hood. Review

your handling technique to

minimize dust or vapor

generation. Check the fit and

type of your respiratory

protection if required.[1]

Spill occurs outside of the

fume hood

Accidental dropping or

mishandling of the container.

For minor spills, evacuate the

immediate area.[10] Wear

appropriate PPE, including

respiratory protection.[1] Use a

dry clean-up procedure; avoid

generating dust.[1] Sweep or

vacuum the material into a

suitable, labeled container for

hazardous waste disposal.[1]

[5] For major spills, evacuate

the lab and follow your

institution's emergency

procedures.[11]

Skin irritation or rash develops

after handling

Potential skin sensitization or

minor exposure.

This compound may cause an

allergic skin reaction.[1]

Thoroughly wash the affected

area. Seek medical advice.[1]

Review glove selection and
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handling procedures to prevent

any future skin contact.[1]

Data Presentation
Physical and Chemical Properties

Property Value Reference

Molecular Formula C₈H₈Br₂ [12]

Molecular Weight 263.96 g/mol [12]

Appearance
White to light cream crystals or

crystalline powder
[13]

Melting Point 91-94 °C [2][13]

Boiling Point 140 °C at 20 mmHg [13]

Density 1.96 g/mL at 25 °C [2][13]

Solubility

Soluble in ethanol, ether,

chloroform; slightly soluble in

petroleum ether. Hydrolyzes in

water.

[2][13]

Hazard Identification
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Hazard Class GHS Classification

Acute Toxicity, Inhalation Category 1 (H330: Fatal if inhaled)[1]

Acute Toxicity, Oral Category 4 (H302: Harmful if swallowed)[1][12]

Skin Corrosion/Irritation
Category 1B (H314: Causes severe skin burns

and eye damage)[1][12]

Serious Eye Damage
Category 1 (H318: Causes serious eye damage)

[1]

Skin Sensitization
Category 1 (H317: May cause an allergic skin

reaction)[1]

Experimental Protocols
Standard Protocol for Handling and Dispensing

Preparation: Before starting, ensure a certified chemical fume hood is operational.[14] Clear

the workspace of all unnecessary items. Assemble all required equipment (spatula, weighing

paper, secondary container, etc.) inside the hood.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, nitrile or

butyl rubber gloves, and chemical safety goggles.[5][14] A face shield is recommended for

added protection.

Handling:

Perform all manipulations of 1,2-Bis(bromomethyl)benzene exclusively within the

chemical fume hood to prevent inhalation of dust or fumes.[1][5]

When not in use, keep the container tightly sealed to prevent exposure to moisture and air.

[1][5]

Use a dedicated spatula for dispensing. Avoid generating dust.

Weigh the required amount on weighing paper or in a tared container within the hood.

Post-Handling:
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Tightly seal the main container and return it to its designated locked storage area.[1][5]

Decontaminate the spatula and any other reusable equipment with an appropriate solvent

(e.g., ethanol) followed by soap and water, all within the fume hood.

Dispose of contaminated weighing paper, gloves, and other disposable items in a

designated hazardous waste container.[1]

Wash hands thoroughly with soap and water after removing gloves.[1]

Protocol for Spill Cleanup (Minor Spill < 1g)
Alert & Evacuate: Alert personnel in the immediate area. Evacuate the spill area except for

those involved in the cleanup.[10] Restrict access.

Control Vapors: Ensure the spill is within a chemical fume hood. If not, increase ventilation if

it can be done safely without spreading dust.

Don PPE: Wear a lab coat, safety goggles, a face shield, and heavy-duty chemical-resistant

gloves. If there is a risk of dust inhalation, wear an approved respirator.[1]

Containment: Gently cover the spill with a dry absorbent material like sand or vermiculite. Do

not use combustible materials.

Cleanup: Carefully sweep the material into a designated, labeled container for hazardous

chemical waste.[5] Use spark-proof tools if available.[11] Avoid creating dust.[1]

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol), followed by a thorough wash with soap and water. Place all cleaning materials into

the hazardous waste container.

Disposal: Seal the hazardous waste container and label it appropriately.[1] Arrange for

disposal through your institution's environmental health and safety office.[1]
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Workflow for Safe Handling of 1,2-Bis(bromomethyl)benzene

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Verify Fume Hood Operation

Assemble All Equipment in Hood

Don Full PPE
(Gloves, Goggles, Lab Coat)

Dispense Solid Inside Hood

Proceed to Handling

Keep Container Sealed
When Not in Use

Transfer to Reaction Vessel

Seal & Store Reagent

Experiment Complete

Decontaminate Workspace
& Equipment

Dispose of Waste in
Labeled Container

Remove PPE & Wash Hands
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First Aid Decision Tree for Exposure

action_node final_action Exposure Event Occurs

What type of
exposure?

Remove Contaminated Clothing
Flush with Soap & Water

Skin Contact

Flush Eyes with Water
for 15+ Minutes

Eye Contact

Move to Fresh Air
Provide Artificial Respiration if Needed

Inhalation

Rinse Mouth with Water
DO NOT Induce Vomiting

Ingestion

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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